Cas no 2680831-97-2 (6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 2680831-97-2
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6043029
• PubChem ID: 165928373
• Update Time: 2025-06-13

6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid
• 2680831-97-2
• EN300-28288702
• 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid

• Inchi： 1S/C14H16N2O3S/c1-3-4-5-9-6-7-10-11(15-8(2)17)12(14(18)19)20-13(10)16-9/h6-7H,3-5H2,1-2H3,(H,15,17)(H,18,19)
• InChI Key： XWFGTUVPSOUKAH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=C(CCCC)N=C12)NC(C)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid

Research Brief on 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2680831-97-2)

6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2680831-97-2) is a novel thienopyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid involves a multi-step process, starting from readily available thiophene derivatives. Key steps include the introduction of the butyl group at the 6-position and the acetamido moiety at the 3-position, followed by carboxylation at the 2-position. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation.

Pharmacological studies have revealed that 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid exhibits significant inhibitory activity against certain kinases and proteases, which are critical targets in the treatment of cancer and inflammatory diseases. In vitro assays have demonstrated its ability to selectively inhibit these enzymes at nanomolar concentrations, suggesting high potency and specificity. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

One of the most notable findings is the compound's potential as an anti-inflammatory agent. Recent research has highlighted its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. This effect is mediated through the modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings position 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid as a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in oncology. Studies have reported its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent apoptotic pathways. These results suggest that 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid could serve as a scaffold for the development of novel anticancer agents.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and to optimize its pharmacological profile. Current efforts are focused on structural modifications to enhance its selectivity and reduce potential off-target effects. Additionally, comprehensive toxicology studies are underway to evaluate its safety profile in preclinical models.

In conclusion, 6-Butyl-3-acetamidothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2680831-97-2) represents a promising lead compound in the fields of inflammation and oncology. Its unique chemical structure and potent biological activity make it a valuable subject for further investigation. Continued research and development efforts are expected to yield new insights into its therapeutic potential and pave the way for clinical applications.